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Compound of Interest

Compound Name: Cadmium

Cat. No.: B3429090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cadmium (Cd) isotopes, with a

particular focus on their radioactive properties. The information presented herein is intended to

serve as a valuable resource for researchers, scientists, and professionals involved in drug

development and related fields where the unique characteristics of cadmium isotopes are of

interest.

Core Properties of Cadmium Isotopes
Cadmium (atomic number 48) is a chemical element with multiple isotopes, which are variants

of a particular chemical element that differ in neutron number. Naturally occurring cadmium is

a mixture of eight isotopes, some of which are stable, while others are radioactive with

extremely long half-lives.[1][2] In addition to these, a number of synthetic radioactive isotopes

of cadmium have been produced and characterized.

The radioactive isotopes of cadmium decay through various modes, including beta decay (β⁻),

electron capture (EC), and double beta decay (β⁻β⁻).[1][2] The decay of these isotopes results

in the emission of particles and/or radiation, leading to the formation of isotopes of other

elements, primarily silver (Ag) and indium (In).[2]

Quantitative Data Summary
The following table summarizes the key nuclear properties of various cadmium isotopes.
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Isotope
Atomic
Mass (amu)

Natural
Abundance
(%)

Half-Life
Decay
Mode(s)

Decay
Energy
(MeV)

Stable

Isotopes

¹⁰⁶Cd 105.906459 1.25 Stable - -

¹⁰⁸Cd 107.904184 0.89 Stable - -

¹¹⁰Cd 109.9030021 12.49 Stable - -

¹¹¹Cd 110.9041781 12.80 Stable - -

¹¹²Cd 111.9027578 24.13 Stable - -

¹¹⁴Cd 113.9033585 28.73 Stable - -

Naturally

Occurring

Radioactive

Isotopes

¹¹³Cd 112.9044017 12.22
8.04 x 10¹⁵

years
β⁻ 0.316

¹¹⁶Cd 115.904756 7.49
2.9 x 10¹⁹

years
β⁻β⁻ Not specified

Key Synthetic

Radioactive

Isotopes

¹⁰⁷Cd 106.90661 - 6.50 hours EC Not specified

¹⁰⁹Cd 108.904982 - 461.3 days EC 0.214

¹¹¹ᵐCd - -
48.54

minutes

Isomeric

Transition

(IT), β⁻

0.396 (IT)

¹¹³ᵐCd 112.9044017 - 13.9 years β⁻, IT
0.580 (β⁻),

0.264 (IT)
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¹¹⁵Cd 114.905431 - 53.46 hours β⁻ 1.446

¹¹⁵ᵐCd - - 44.6 days β⁻, IT 1.627 (β⁻)

¹¹⁷Cd 116.907228 - 2.49 hours β⁻ Not specified

Radioactive Properties of Key Cadmium Isotopes
Several radioactive isotopes of cadmium are of particular interest due to their decay

characteristics and potential applications.

Cadmium-109 (¹⁰⁹Cd)
With a half-life of 461.3 days, ¹⁰⁹Cd decays via electron capture to an excited state of silver-109

(¹⁰⁹ᵐAg), which then decays to the stable ¹⁰⁹Ag with the emission of an 88 keV gamma ray.[3]

[4] This distinct gamma emission makes ¹⁰⁹Cd a valuable calibration source for gamma-ray

detectors and a source for X-ray fluorescence (XRF) analysis.[4]

Cadmium-113 (¹¹³Cd) and Cadmium-113m (¹¹³ᵐCd)
Naturally occurring ¹¹³Cd is a beta emitter with an exceptionally long half-life of 8.04 x 10¹⁵

years, decaying to indium-113 (¹¹³In).[1][2] Its metastable isomer, ¹¹³ᵐCd, has a much shorter

half-life of 13.9 years.[2] ¹¹³ᵐCd decays primarily through beta emission to ¹¹³In, but also has a

small branch (0.14%) for isomeric transition to the ground state of ¹¹³Cd.[5]

Cadmium-115 (¹¹⁵Cd) and Cadmium-115m (¹¹⁵ᵐCd)
¹¹⁵Cd is a beta emitter with a half-life of 53.46 hours, decaying to indium-115 (¹¹⁵In).[2][6] Its

metastable isomer, ¹¹⁵ᵐCd, has a longer half-life of 44.6 days and also undergoes beta decay

to ¹¹⁵In.[2]

Experimental Protocols
This section details methodologies for key experiments involving cadmium isotopes.

Production of Cadmium-109
¹⁰⁹Cd can be produced by proton bombardment of a silver target. A common method involves

the ¹⁰⁹Ag(p,n)¹⁰⁹Cd reaction in a cyclotron.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isotopes_of_cadmium
https://www.webelements.com/cadmium/isotopes.html
https://www.webelements.com/cadmium/isotopes.html
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Cd115
https://en.wikipedia.org/wiki/Cadmium
https://en.wikipedia.org/wiki/Cadmium
https://www.researchgate.net/publication/336990830_Gamma_energy_evaluation_for_creation_of_111m_Cd_113m_In_and_115m_In_isotopes
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cadmium
https://www.chemlin.org/isotope/cadmium-115
https://en.wikipedia.org/wiki/Cadmium
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://www.benchchem.com/product/b3429090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for ¹⁰⁹Cd Production:

Target Preparation: A target of natural or enriched ¹⁰⁹Ag is prepared. This can be in the form

of a thin foil or electroplated onto a suitable backing material like copper.

Irradiation: The silver target is irradiated with a proton beam of a specific energy (e.g., 14

MeV) in a cyclotron.[7] The beam current and irradiation time are optimized to achieve the

desired ¹⁰⁹Cd activity.

Target Dissolution: After irradiation, the target is dissolved in a suitable acid, typically nitric

acid.

Radiochemical Separation: The ¹⁰⁹Cd is then chemically separated from the bulk silver target

material and any other impurities. This is often achieved using ion exchange

chromatography.[7]

Separation of Cadmium Isotopes by Ion Exchange
Chromatography
Ion exchange chromatography is a widely used technique for separating cadmium isotopes

from other elements.

Protocol for Cadmium Separation:

Resin Preparation: An anion exchange resin (e.g., AG 1-X8) is packed into a

chromatography column and pre-conditioned with an appropriate acid solution (e.g.,

hydrochloric acid).[8]

Sample Loading: The dissolved sample containing cadmium is loaded onto the column.

Elution of Impurities: A series of acid washes with varying concentrations are passed through

the column to selectively elute interfering elements. For example, copper can be eluted with

2 M HCl, while cadmium is retained.[9]

Elution of Cadmium: Cadmium is then eluted from the column using a different eluent, such

as 1 N nitric acid.[9] The collected fraction contains the purified cadmium isotopes.
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Measurement of Half-Life using Gamma Spectroscopy
The half-life of a gamma-emitting cadmium isotope can be determined by measuring the

decrease in its activity over time.

Protocol for Half-Life Measurement:

Sample Preparation: A sample of the radioactive cadmium isotope is prepared in a suitable

geometry for counting.

Initial Measurement: The sample is placed in a shielded gamma-ray detector (e.g., a High-

Purity Germanium detector) and the gamma-ray spectrum is acquired for a defined period.

The net counts in the characteristic gamma-ray peak of the isotope are recorded.

Subsequent Measurements: The measurement is repeated at regular time intervals. The

duration of these intervals depends on the expected half-life of the isotope.

Data Analysis: The net peak counts are corrected for background radiation. A decay curve is

plotted with the natural logarithm of the net counts versus time. The slope of this linear plot is

the decay constant (λ).

Half-Life Calculation: The half-life (T₁/₂) is calculated from the decay constant using the

formula: T₁/₂ = ln(2) / λ.

Visualizations
The following diagrams illustrate key processes related to cadmium isotopes.
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Decay Scheme of Cadmium-109

¹⁰⁹Cd (T₁/₂ = 461.3 d)

¹⁰⁹ᵐAg (88 keV)

EC (100%)

¹⁰⁹Ag (stable)

γ (88 keV)

Click to download full resolution via product page

Caption: Decay path of ¹⁰⁹Cd to stable ¹⁰⁹Ag.

Decay Scheme of Cadmium-113m

¹¹³ᵐCd (T₁/₂ = 13.9 y)

¹¹³In (stable)

β⁻ (99.86%)
Q = 0.580 MeV

¹¹³Cd (T₁/₂ = 8.04x10¹⁵ y)

IT (0.14%)
E = 0.264 MeV

Click to download full resolution via product page

Caption: Decay pathways of metastable ¹¹³ᵐCd.
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Experimental Workflow for ¹⁰⁹Cd Production and Separation

Production

Separation

Silver Target (¹⁰⁹Ag)

Proton Irradiation (Cyclotron)

Irradiated Target

Dissolution in HNO₃

Ion Exchange Chromatography

Purified ¹⁰⁹Cd

Quality Control (e.g., Gamma Spec.)

Click to download full resolution via product page

Caption: Workflow for ¹⁰⁹Cd production and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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